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Compound of Interest

Compound Name: 3,5-Dichlorotoluene

Cat. No.: B1293413

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3,5-Dichlorotoluene, a
key chemical intermediate in the pharmaceutical and agrochemical industries. This document
details its commercial availability from various suppliers, its physicochemical properties, and its
significant applications in chemical synthesis.

Commercial Suppliers and Product Specifications

3,5-Dichlorotoluene is readily available from a range of chemical suppliers, catering to
research and development as well as bulk manufacturing needs. The compound, with CAS
Number 25186-47-4, is typically offered in various purities and quantities. Below is a summary
of prominent suppliers and their product specifications.
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Physicochemical Properties

A summary of the key physical and chemical properties of 3,5-Dichlorotoluene is provided

below.

Property

Value

Molecular Formula

C7HsCI2[1][2][3]

Molecular Weight 161.03 g/mol [1][2][3]

CAS Number 25186-47-4[1][2][3][4]

Appearance White to off-white solid or colorless liquid[1][2]
Melting Point 26 °C[5]

Boiling Point 203 °C[5]

Density 1.242 g/cm3

Flash Point 79 °C

Solubility Insoluble in water, soluble in most organic

solvents.

Synthesis and Experimental Protocols
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The synthesis of 3,5-Dichlorotoluene is challenging due to the ortho-, para-directing nature of
the methyl group on the toluene ring, making direct chlorination an inefficient method for
obtaining the 3,5-isomer.[1] Consequently, specialized synthetic routes are employed.

Isomerization of Dichlorotoluene Isomers

A common industrial method for synthesizing 3,5-Dichlorotoluene involves the isomerization
of other dichlorotoluene isomers, such as 2,4-dichlorotoluene and 2,5-dichlorotoluene.[4]

Experimental Protocol Outline:

e Reactants: 2,4-Dichlorotoluene and/or 2,5-Dichlorotoluene (raw materials), o-
dichlorobenzene (solvent), Aluminum chloride (AICI3) (catalyst).[4]

e Procedure:

o The raw material (2,4- and/or 2,5-dichlorotoluene) is mixed with the o-dichlorobenzene
solvent. The mass ratio of solvent to raw material is typically 1:1.[4]

o The catalyst, AlCls, is added in a quantity of 3-8% of the raw material's mass.[4]

o The reaction mixture is heated to a temperature between 160-240°C for 2-5 hours to
facilitate the isomerization reaction.[4]

o Following the reaction, the mixture is subjected to separation and purification processes,
such as distillation, to isolate the 3,5-Dichlorotoluene product. Unreacted starting
materials can often be recovered and recycled.[4]
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Isomerization Synthesis of 3,5-Dichlorotoluene.

Oxidation of the Methyl Group

The methyl group of 3,5-Dichlorotoluene can be oxidized to yield valuable derivatives such as
3,5-dichlorobenzaldehyde and 3,5-dichlorobenzoic acid.[1]

Experimental Protocol Outline for Oxidation to 3,5-Dichlorobenzaldehyde:

o Reactants: 3,5-Dichlorotoluene (substrate), Hydrogen peroxide (oxidant), a metal ion
complex of cobalt, molybdenum, or bromine (catalyst), and Acetic acid (solvent).

e Procedure:
o 3,5-Dichlorotoluene is dissolved in acetic acid.
o The catalyst is introduced into the solution.

o Hydrogen peroxide is added as the oxidizing agent.
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o The reaction is typically carried out in a continuous flow tubular reactor, which allows for
effective control of reaction conditions and enhances safety and efficiency.

Applications in Research and Drug Development

3,5-Dichlorotoluene serves as a crucial building block in the synthesis of more complex
molecules for various industries.

e Pharmaceuticals: It is a key intermediate in the preparation of active pharmaceutical
ingredients (APIs).[1] Notably, it is used in the synthesis of pyrazole amide derivatives that
function as RORYy (Retinoic acid receptor-related orphan receptor gamma) inhibitors, which
are of interest in the treatment of autoimmune diseases.[5][6]

e Agrochemicals: This compound is utilized in the manufacturing of pesticides and herbicides.
[1] A significant application is its role as a precursor in the synthesis of the herbicide
propyzamide.[1]

e Dyes and Pigments: 3,5-Dichlorotoluene is also employed in the production of certain dyes
and pigments.[1]
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Synthetic Utility of 3,5-Dichlorotoluene.

Safety Information

3,5-Dichlorotoluene is harmful if swallowed and causes skin and serious eye irritation. It may
also cause respiratory irritation and is very toxic to aquatic life with long-lasting effects.
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, please refer to the Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3,5-Dichlorotoluene | 25186-47-4 | Benchchem [benchchem.com]
e 2. nbinno.com [nbinno.com]
o 3. 3,5-Dichlorotoluene | C7TH6CI2 | CID 32834 - PubChem [pubchem.ncbi.nim.nih.gov]

e 4. CN114988982A - Method for isomerizing and synthesizing 3, 5-dichlorotoluene - Google
Patents [patents.google.com]

e 5. 35-DICHLOROTOLUENE | 25186-47-4 [chemicalbook.com]
e 6. usbio.net [usbio.net]

 To cite this document: BenchChem. [Commercial Availability and Technical Guide to 3,5-
Dichlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293413#commercial-availability-and-suppliers-of-3-
5-dichlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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